![molecular formula C25H24N2O2 B6226165 1-(7-ethyl-1H-indol-3-yl)-2-{[3-(hydroxymethyl)phenyl]amino}-2-phenylethan-1-one CAS No. 1012956-97-6](/img/no-structure.png)
1-(7-ethyl-1H-indol-3-yl)-2-{[3-(hydroxymethyl)phenyl]amino}-2-phenylethan-1-one
Overview
Description
1-(7-ethyl-1H-indol-3-yl)-2-{[3-(hydroxymethyl)phenyl]amino}-2-phenylethan-1-one, or simply 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a novel compound created by the combination of two distinct molecules, an indole and a phenyl group, and has been found to possess a range of unique properties.
Scientific Research Applications
7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone has been found to possess a range of properties that make it an attractive option for scientific research. The compound has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties, making it a potential option for the treatment of a range of conditions. Additionally, the compound has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. This makes the compound a potential option for the treatment of neurological disorders such as Alzheimer’s disease. Furthermore, the compound has been found to possess anti-viral properties, making it a potential option for the treatment of viral infections.
Mechanism of Action
The mechanism of action of 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone is not yet fully understood. However, it is believed that the compound acts by modulating the activity of various enzymes and proteins involved in a range of biological processes. For example, the compound has been found to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. Additionally, the compound has been found to modulate the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators. Furthermore, the compound has been found to inhibit the activity of the enzyme topoisomerase-2, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone have been extensively studied. The compound has been found to possess a range of anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, the compound has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. This makes the compound a potential option for the treatment of neurological disorders such as Alzheimer’s disease. Furthermore, the compound has been found to possess anti-viral properties, making it a potential option for the treatment of viral infections.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone for laboratory experiments is its wide range of potential applications. The compound has been found to possess a range of anti-inflammatory, anti-oxidant, and anti-cancer properties, making it a potential option for the treatment of a range of conditions. Additionally, the compound has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. This makes the compound a potential option for the treatment of neurological disorders such as Alzheimer’s disease. Furthermore, the compound has been found to possess anti-viral properties, making it a potential option for the treatment of viral infections.
However, there are some limitations to using 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone for laboratory experiments. The compound can be difficult to synthesize, and the process can be expensive and time-consuming. Additionally, the compound has a relatively short shelf-life, which can limit its use in experiments.
Future Directions
The potential future directions for 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone are numerous. The compound has been found to possess a range of anti-inflammatory, anti-oxidant, and anti-cancer properties, making it a potential option for the treatment of a range of conditions. Additionally, the compound has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. This makes the compound a potential option for the treatment of neurological disorders such as Alzheimer’s disease. Furthermore, the compound has been found to possess anti-viral properties, making it a potential option for the treatment of viral infections.
Other potential future directions for the compound include its use in the development of novel drug delivery systems, as well as its potential use in the development of novel imaging techniques for the diagnosis of diseases. Additionally, the compound has potential applications in the development of novel materials for use in biomedical engineering. Finally, the compound has potential applications in the development of novel therapeutic agents for the treatment of a range of diseases.
Synthesis Methods
The synthesis of 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone is a multi-step process involving the condensation of two distinct molecules. The first step involves the condensation of an indole and a phenyl group, which is achieved by the reaction of a 1-ethyl-3-indole with a 3-hydroxymethylphenylamine. This reaction yields the compound 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone. The second step involves the addition of an ethyl group to the indole ring, which is achieved by the reaction of ethyl bromide with the compound. This reaction yields the final product, 7-ethyl-1H-indol-3-yl-3-hydroxymethylphenylamino-2-phenylethanone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 7-ethyl-1H-indole-3-carbaldehyde with 3-(hydroxymethyl)phenylamine to form an intermediate, which is then reacted with phenylacetyl chloride to yield the final product.", "Starting Materials": [ "7-ethyl-1H-indole-3-carbaldehyde", "3-(hydroxymethyl)phenylamine", "phenylacetyl chloride", "anhydrous sodium sulfate", "anhydrous magnesium sulfate", "potassium carbonate", "dichloromethane", "ethyl acetate", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: 7-ethyl-1H-indole-3-carbaldehyde is dissolved in dichloromethane and cooled to 0°C. To this, a solution of 3-(hydroxymethyl)phenylamine in dichloromethane is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.", "Step 2: The reaction mixture is then filtered and the filtrate is concentrated under reduced pressure. The resulting solid is washed with diethyl ether and dried to yield the intermediate.", "Step 3: The intermediate is dissolved in dichloromethane and cooled to 0°C. To this, a solution of phenylacetyl chloride in dichloromethane is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.", "Step 4: The reaction mixture is then filtered and the filtrate is washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting solid is washed with ethyl acetate and dried to yield the final product." ] } | |
CAS RN |
1012956-97-6 |
Product Name |
1-(7-ethyl-1H-indol-3-yl)-2-{[3-(hydroxymethyl)phenyl]amino}-2-phenylethan-1-one |
Molecular Formula |
C25H24N2O2 |
Molecular Weight |
384.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
